N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C10H15N3O2S/c1-5-9(12-6(2)16-5)10(15)13-7-3-11-4-8(7)14/h7-8,11,14H,3-4H2,1-2H3,(H,13,15)/t7-,8+/m1/s1
• InChI Key: MQCPDGRPORZEDJ-SFYZADRCSA-N
• Canonical SMILES: CC1=C(N=C(S1)C)C(=O)NC2CNCC2O
• Isomeric SMILES: CC1=C(N=C(S1)C)C(=O)N[C@@H]2CNC[C@@H]2O
• Molecular Formula: C10H15N3O2S
• Molecular Weight: 241.31 g/mol

Description

N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide, also known as THPTA, is a chemical compound that has been widely used in scientific research. It is a chiral ligand that can coordinate with metal ions, and its unique structure makes it a valuable tool in various fields, such as organic synthesis, catalysis, and medicinal chemistry. In

Mechanism of Action

The mechanism of action of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide is based on its ability to coordinate with metal ions. N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide can form a complex with a metal ion, and this complex can then be used as a catalyst in various reactions. The chiral nature of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide allows for the formation of enantiomerically pure compounds, which is important in many fields, such as medicinal chemistry.
Biochemical and Physiological Effects:
N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide does not have any known biochemical or physiological effects on humans or animals. It is a chemical compound that is used in laboratory experiments and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has several advantages as a chiral ligand for metal ions. It is easy to synthesize and has a high yield. It is also stable and can be stored for long periods of time. In addition, N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide is a versatile ligand that can be used with various metal ions.
However, N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide also has some limitations. Its low solubility in water can make it difficult to use in aqueous reactions. In addition, its chiral nature can make it difficult to separate the enantiomers, which can be a challenge in some experiments.

Future Directions

There are several future directions for the use of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide in scientific research. One direction is the development of new catalysts for organic reactions. N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has been used as a ligand in the preparation of new catalysts, and there is potential for the development of even more efficient catalysts in the future.
Another direction is the application of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide in the synthesis of new drugs and biologically active molecules. N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has already been used in the synthesis of antitumor agents and antibiotics, and there is potential for the development of new drugs in the future.
Finally, there is potential for the use of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide in the development of new materials. N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has been used in the preparation of chiral polymers, and there is potential for the development of new materials with unique properties.
Conclusion:
In conclusion, N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide, or N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide, is a valuable tool in scientific research. Its unique structure and chiral nature make it a versatile ligand for metal ions, and it has been used in various fields, such as organic synthesis, catalysis, and medicinal chemistry. N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has several advantages, such as its ease of synthesis and stability, but also has some limitations, such as its low solubility in water. There are several future directions for the use of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide in scientific research, including the development of new catalysts, the synthesis of new drugs and biologically active molecules, and the development of new materials.

Synthesis Methods

The synthesis of N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide involves several steps. First, 2,5-dimethyl-1,3-thiazole-4-carboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride. Then, the acid chloride is reacted with (R)-(-)-3-hydroxypyrrolidine to obtain the desired product, N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide. The yield of this reaction is typically around 40-50%.

Scientific Research Applications

N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has been widely used in scientific research as a chiral ligand for various metal ions, such as palladium, platinum, and rhodium. It has been used in asymmetric catalysis, organic synthesis, and medicinal chemistry. For example, N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has been used as a ligand in the synthesis of chiral amino acids and in the preparation of enantiomerically pure compounds. It has also been used in the synthesis of biologically active molecules, such as antitumor agents and antibiotics. In addition, N-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-2,5-dimethyl-1,3-thiazole-4-carboxamide has been used in the development of new catalysts for organic reactions.